Cas no 2229451-43-6 (1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229451-43-6
• MF: C₁₂H₁₃Cl
• MW: 192.684622526169
• CID: 6027953
• PubChem ID: 165692347
• Update Time: 2025-06-11

1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene
• 2229451-43-6
• EN300-1980402

• Inchi： 1S/C12H13Cl/c1-5-12(3,4)10-8-9(2)6-7-11(10)13/h1,6-8H,2-4H3
• InChI Key： JWVBVLOJYRXWBW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(C#C)(C)C

Computed Properties

• Exact Mass: 192.0705781g/mol
• Monoisotopic Mass: 192.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene

Research Briefing on 1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene (CAS: 2229451-43-6) in Chemical Biology and Pharmaceutical Applications

1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene (CAS: 2229451-43-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique alkyne and chloro-substituted benzene structure, has shown potential in various applications, including drug discovery, chemical synthesis, and biological probe development. The purpose of this briefing is to summarize the latest research findings related to this compound, highlighting its synthesis, properties, and potential applications.

Recent studies have focused on the synthetic pathways for 1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene, with particular emphasis on optimizing yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a highly efficient palladium-catalyzed coupling reaction to synthesize this compound, achieving a yield of over 85%. The study also explored the compound's reactivity, noting its potential as a building block for more complex molecules in medicinal chemistry.

In the realm of pharmaceutical research, 1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene has been investigated for its potential as a precursor in the development of kinase inhibitors. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against certain tyrosine kinases, which are implicated in various cancers. Further optimization of the molecular structure is underway to enhance selectivity and potency.

Another area of interest is the use of this compound in chemical biology as a probe for studying protein-ligand interactions. Its alkyne moiety allows for click chemistry applications, enabling researchers to label and track biomolecules in complex biological systems. A 2022 study in ACS Chemical Biology utilized this compound to develop a fluorescent probe for visualizing protein dynamics in live cells, showcasing its versatility in bioimaging.

Despite these promising findings, challenges remain in the large-scale production and application of 1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene. Issues such as stability under physiological conditions and potential toxicity need to be addressed in future studies. Nevertheless, the compound's unique structural features and reactivity make it a valuable candidate for further exploration in drug discovery and chemical biology.

In conclusion, 1-chloro-4-methyl-2-(2-methylbut-3-yn-2-yl)benzene (CAS: 2229451-43-6) represents a promising chemical entity with diverse applications in pharmaceutical and biological research. Continued investigation into its synthesis, derivatives, and biological activity will likely yield significant advancements in the field. Researchers are encouraged to explore its potential further, particularly in the development of targeted therapies and diagnostic tools.